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Compound of Interest

Compound Name: Diphenyliodonium nitrate

Cat. No.: B1203473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and data on the use of

diphenyliodonium nitrate as a versatile and powerful arylation reagent in the synthesis of

complex organic molecules. This hypervalent iodine reagent offers a valuable alternative to

traditional metal-catalyzed cross-coupling reactions, often enabling milder reaction conditions

and unique reactivity patterns. The protocols outlined below cover a range of transformations,

including metal-free and palladium-catalyzed C-H arylations, as well as C-O and C-N bond-

forming reactions.

Application Note 1: Metal-Free Double Arylation of
Naphthols
Diphenyliodonium nitrate can be employed for the direct, metal-free C- and O-arylation of

naphthols in a one-pot reaction. This method provides a straightforward route to doubly

arylated naphthol derivatives, which are valuable scaffolds in medicinal chemistry and materials

science.
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Entry
Substra
te

Base
(equiv.)

Solvent
Temper
ature
(°C)

Time (h)

C-
Arylatio
n Yield
(%)

C,O-
Diarylati
on Yield
(%)

1
2-

Naphthol

K₂CO₃

(1.5)
DMF 23 1 20 8

2
2-

Naphthol

K₂CO₃

(1.5)
DMF 80 1 15 10

3
2-

Naphthol

Cs₂CO₃

(1.5)
DMF 23 1 10 5

4
2-

Naphthol

t-BuOK

(1.5)
DMF 23 1 35 12

5
2-

Naphthol

t-BuOK

(1.5)
Dioxane 23 1 40 15

6
2-

Naphthol

t-BuOK

(1.5)
Dioxane 80 1 25 18

Data adapted from a study on the arylation of 2-naphthol using diphenyliodonium nitrate.[1]

[2]

Experimental Protocol: Double Arylation of 2-Naphthol
To a solution of 2-naphthol (1.0 equiv) in the specified solvent (e.g., dioxane), add the base

(e.g., t-BuOK, 1.5 equiv).

Stir the mixture at room temperature for 10 minutes.

Add diphenyliodonium nitrate (2.5 equiv) in one portion.

Stir the reaction mixture at the specified temperature (e.g., 23 °C) for the indicated time (e.g.,

1 hour).

Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.
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Extract the mixture with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to isolate the C-

arylated and C,O-diarylated products.

Proposed Reaction Pathway
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Initial Deprotonation

Arylation Steps Products

2-Naphthol Naphthoxide
Deprotonation

Base (e.g., t-BuOK)

C-Arylated Naphthol

C-Arylation
Diphenyliodonium Nitrate C,O-Diarylated Naphthol

O-Arylation

C-Arylated Product

C,O-Diarylated Product
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Experimental Workflow
Palladium Catalytic Cycle

Combine Reactants:
2-Phenylpyridine,

Diphenyliodonium Nitrate,
Pd(OAc)₂ in AcOH

Heat at 100°C for 12h

Workup:
Dilution, Neutralization,

Extraction

Purification:
Flash Chromatography

Ortho-Arylated Product

Pd(II)

Palladacycle Intermediate

C-H Activation

Pd(IV) Intermediate

Oxidative Addition
(Diphenyliodonium Nitrate)

Reductive Elimination

Carbazole +
Diphenyliodonium Nitrate

N-Aryl Carbazole

C-N Coupling

Cu(I) Catalyst +
Ligand + Base

Catalyzes

Inert Atmosphere
High Temperature

Enables
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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